Cas no 164650-44-6 (Efinaconazole)

• Product Name: Efinaconazole
• CAS No: 164650-44-6
• MF: C₁₈H₂₂F₂N₄O
• MW: 348.390290737152
• MDL: MFCD00936406
• CID: 1345507
• PubChem ID: 489181
• Update Time: 2025-04-20

Efinaconazole Chemical and Physical Properties

Names and Identifiers

• KP-103
• Efinaconazole [INN]
• UNII-J82SB7FXWB
• SureCN300738
• AC1LAJ21
• Efinaconazole [USAN:INN]
• CHEMBL2103877
• (2R,3R)-2-(2,4-Difluorophenyl)-3-(4-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• KP 103
• USAN
• (αR,βR)-, α-(2,4-Difluorophenyl)-β-methyl-4-methylene-α-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol
• (alphaR,betaR)-alpha-(2,4-Difluorophenyl)-beta-methyl-4-methylene-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol
• KP 103 (pharmaceutical)
• Jublia
• Efinaconazole
• Efinaconazole(KP 103)
• (R,R)-2-(2,4-Difluorophenyl)-3-(4-methylenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)-2-butanol
• (2R,3R)-2-(2,4-Difluorophenyl)-3-(4-methylenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)-2-butanol
• (2R,3R)-2-(2,4-difluorophenyl)-3-(4-methylidenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• J82SB7FXWB
• KP103
• efinaconazolum
• efinaconazol
• Clenafin (TN)
• AK315814
• Jublia (TN)
• Efinaconazole (JAN/USAN/INN)
• C18
• 1-Piperidineethanol, alpha-(2,4-difluorophenyl)-beta-methyl-4-methylene-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaR,betaR)-
• Ju
• 1-PIPERIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-.BETA.-METHYL-4-METHYLENE-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-,(.ALPHA.R,.BETA.R)-
• (2R,3R)-2-(2,4-Difluorofenil)-3-(4-metilenopiperidin-1-il)-1-(1H-1,2,4-triazin-1-il)butan-2-ol
• A854585
• (2R,3R)-2-(2,4-Difluorophenyl)-3-(4-methylene-1-piperidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol
• A12128
• (2R,3R)-2-(2,4-difluorophenyl)-3-(4-methylenepiperidine-1-yl)-1-(1H-1,2,4-triazole-1-yl)butane-2-ol
• HSDB 8341
• D10021
• CHEBI:82718
• EN300-7393023
• NFEZZTICAUWDHU-RDTXWAMCSA-N
• CCG-268012
• Q21011225
• EFINACONAZOLE [WHO-DD]
• 1-PIPERIDINEETHANOL, alpha-(2,4-DIFLUOROPHENYL)-beta-METHYL-4-METHYLENE-alpha-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (R-(R*,R*))-
• NS00068121
• 1-Piperidineethanol, alpha-(2,4-difluorophenyl)-beta-methyl-4-methylene-alpha-(1H-1,2,4-triazol-1- ylmethyl)-, (alphaR,betaR)-
• AS-30126
• MFCD00936406
• BCP11665
• 1-PIPERIDINEETHANOL, alpha-(2,4-DIFLUOROPHENYL)-beta-METHYL-4-METHYLENE-alpha-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-,(alphaR,betaR)-
• (2R,3R)-2-(2,4-difluorophenyl)-3-(4-methylene-1-piperidyl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• CS-3500
• NCGC00390702-02
• Clenafin
• DTXCID3090278
• EFINACONAZOLE [JAN]
• AKOS027323571
• 164650-44-6
• EFINACONAZOLE [VANDF]
• SCHEMBL300738
• DTXSID40167787
• NCGC00390702-01
• AC-30630
• IDP-108
• EFINACONAZOLE [ORANGE BOOK]
• (2R,3R)-2-(2,4-difluorophenyl)-3-(4-methylenepiperidino)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• C18H22F2N4O
• DB09040
• 1-PIPERIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-.BETA.-METHYL-4-METHYLENE-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (R-(R*,R*))-
• EFINACONAZOLE [MI]
• Efinaconazole(KP-103)
• NCGC00390702-03
• HY-15660
• EFINACONAZOLE [USAN]
• s5025
• (2R, 3R)-2-(2,4-Difluorophenyl)-3-(4-methylenepiperidyl)-1-(1,2,4-triazolyl)butan-2-ol
• EX-A2643
• (2r,3r)-2-(2,4-difluorophenyl)-3-(4-methylidenepiperidin-1-yl)-1-(1h-1,2,4-triazol-1-yl)butan-2-ol
• 164905-19-5
• D01AC19
• Efinaconazole; KP-103
• (αR,βR)-α-(2,4-Difluorophenyl)-β-methyl-4-methylene-α-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol

• MDL： MFCD00936406
• Inchi： 1S/C18H22F2N4O/c1-13-5-7-23(8-6-13)14(2)18(25,10-24-12-21-11-22-24)16-4-3-15(19)9-17(16)20/h3-4,9,11-12,14,25H,1,5-8,10H2,2H3/t14-,18-/m1/s1
• InChI Key： NFEZZTICAUWDHU-RDTXWAMCSA-N
• SMILES： FC1C=C(C=CC=1[C@@](CN1C=NC=N1)([C@@H](C)N1CCC(=C)CC1)O)F

Computed Properties

• Exact Mass: 348.17636
• Monoisotopic Mass: 348.17616766 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.2
• Molecular Weight: 348.4

Experimental Properties

• Color/Form: No data available
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 512.2±60.0 °C at 760 mmHg
• Flash Point: 263.6±32.9 °C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 54.18
• LogP: log Kow = 2.70 (est)
• Vapor Pressure: 1.57X10-9 mm Hg at 25 °C (est)
• Optical Activity: [α]/D -85 to -95°, c = 1 in chloroform

Efinaconazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives